Cas no 2138102-08-4 (3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol)

• Product Name: 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol
• CAS No: 2138102-08-4
• MF: C₁₂H₁₄F₄O
• MW: 250.232577800751
• CID: 6421705
• PubChem ID: 165716251
• Update Time: 2025-05-21

3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol
• 2138102-08-4
• EN300-1153632
• 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C12H14F4O/c1-11(2,7-17)10(13)8-4-3-5-9(6-8)12(14,15)16/h3-6,10,17H,7H2,1-2H3
• InChI Key： ICDPYJIMKBLMDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1)C(C)(C)CO

Computed Properties

• Exact Mass: 250.09807771g/mol
• Monoisotopic Mass: 250.09807771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol

Professional Introduction to Compound with CAS No. 2138102-08-4 and Product Name: 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol

The compound with the CAS number 2138102-08-4 and the product name 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro group and a trifluoromethyl substituent in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol molecule exemplifies this trend by incorporating fluorine atoms at strategic positions within its structure. These fluorine atoms play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties, thereby facilitating the design of more effective therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The trifluoromethyl group, in particular, is renowned for its ability to enhance the lipophilicity of drug candidates, which is often essential for achieving optimal pharmacological activity. Additionally, the fluoro substituent can influence the electronic distribution within the molecule, leading to improved interactions with biological receptors. These features make 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol a promising scaffold for developing novel pharmaceuticals targeting various diseases.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine atoms to modulate drug metabolism and enhance target engagement has been leveraged in the development of next-generation anticancer agents. For instance, fluorinated pyrroles and piperidines have shown remarkable efficacy in preclinical models due to their improved solubility and stability. The structural motif present in 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol aligns well with these trends, suggesting its potential utility in designing novel chemotherapeutic compounds.

Beyond oncology, this compound has also been explored for its potential applications in central nervous system (CNS) drug discovery. The lipophilic nature of fluorinated molecules often enhances their ability to cross the blood-brain barrier, a critical factor for treating neurological disorders. Preliminary research indicates that derivatives of 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol may exhibit promising activity against neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique combination of structural features makes it an attractive candidate for further investigation in this field.

The synthesis of 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also underscore the compound's synthetic challenge and novelty.

In conclusion, 3-Fluoro-2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable asset for drug discovery efforts targeting various therapeutic areas. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in the development of next-generation pharmaceuticals.